Cas no 148-65-2 (1,2-Ethanediamine,N1-[(5-chloro-2-thienyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-)
148-65-2 structure
Product Name:1,2-Ethanediamine,N1-[(5-chloro-2-thienyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-
CAS No:148-65-2
MF:C14H18ClN3S
MW:295.830820560455
CID:142762
PubChem ID:8993
Update Time:2025-04-19
1,2-Ethanediamine,N1-[(5-chloro-2-thienyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N1-[(5-chloro-2-thienyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-
- N'-[(5-chlorothiophen-2-yl)methyl]-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine
- 1,2-Ethanediamine, N-[(5-chloro-2-thienyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-
- 2-((5-Chloro-2-thenyl)(2-dimethylaminoethyl)amino)pyridine
- Chloromethapyrilene
- Chloropyrilene
- Chlorothenylpyramine
- Chlorthenylpyramine
- Ethylenediamine, N-(5-chloro-2-thenyl)-N',N'-dimethyl-N-2-pyr
- Histachlorylene
- N,N-Dimethyl-N'-(2-pyridyl)-N'-(5-chloro-2-thenyl)ethylenediamine
- Pyridine, 2-[(5-chloro-2-thenyl)[2-(dimethylamino)ethyl]amino]-
- Pyrithen
- Tagathen
- chlorothen
- Ccris 4768
- NCI-C-60559
- Brn 0261143
- CHLOROPYRILINE
- 148-64-1 (Citrate)
- 1,2-Ethanediamine, N-((5-chloro-2-thienyl)methyl)-N',N'-dimethyl-N-2-pyridinyl-
- HSDB 5183
- CHLOROPYRILENE [HSDB]
- Chlorpyrilenum
- Chloropyrilenum
- CHEBI:135246
- Ethylenediamine, N-(5-chloro-2-thenyl)-N',N'-dimethyl-N-2-pyridyl-
- NS00002322
- XAEXSWVTEJHRMH-UHFFFAOYSA-N
- Q5103211
- DTXSID5074848
- Chloropyrilenum [INN-Latin]
- NCI-C60559
- 2-Thenylamine, 5-chloro-N-(2-(dimethylamino)ethyl)-N-2-pyridyl-
- 4-22-00-03951 (Beilstein Handbook Reference)
- CHLOROTHEN [MI]
- Cloropirilenio [INN-Spanish]
- Cloropirilenio
- CHEMBL2110628
- 148-65-2
- SCHEMBL29707
- UNII-Y6068K376I
- Chlorothen; Chlorthenylpyramine; Histachlorylene
- Chloropyrilen
- CHLOROPYRILENE [WHO-DD]
- Chloropyrilene [INN:BAN]
- Pyridine, 2-((5-chloro-2-thenyl)(2-(dimethylamino)ethyl)amino)-
- Y6068K376I
- CHLOROPYRILENE [INN]
-
- Inchi: 1S/C14H18ClN3S/c1-17(2)9-10-18(14-5-3-4-8-16-14)11-12-6-7-13(15)19-12/h3-8H,9-11H2,1-2H3
- InChI Key: XAEXSWVTEJHRMH-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(CN(C2C=CC=CN=2)CCN(C)C)S1
Computed Properties
- Exact Mass: 295.09124
- Monoisotopic Mass: 295.090996
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 47.6
Experimental Properties
- Color/Form: Solid powder
- Density: 1.2682 (rough estimate)
- Melting Point: 25°C
- Boiling Point: bp1.0 155-156°
- Flash Point: 201°C
- Refractive Index: 1.6100 (estimate)
- PSA: 19.37
- LogP: 3.36470
1,2-Ethanediamine,N1-[(5-chloro-2-thienyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl- Security Information
1,2-Ethanediamine,N1-[(5-chloro-2-thienyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl- Related Literature
-
Agnieszka Kraszewska,Pablo Rivera-Fuentes,Carlo Thilgen,Fran?ois Diederich New J. Chem. 2009 33 386
-
Inmaculada López-Aliaga,José D. García-Pedro,Jorge Moreno-Fernandez,Ma José M. Alférez,Magdalena López-Frías,Javier Díaz-Castro Food Funct. 2018 9 3195
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Tong-tong He,Hong-wei Xiao,Maierhaba Wusiman,Dinuerguli Yishake,Ai-ping Fang,Yan Luo,Xiao-zhan Liu,Zhao-yan Liu,Hui-lian Zhu Food Funct. 2022 13 8081
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4. 212. Aminoalkyl tertiary carbinols and derived products. Part III. 3-Tertiary-amino-1-aryl-1-(2-pyridyl)-propan-1-ols and -prop-1-enesD. W. Adamson,J. W. Billinghurst J. Chem. Soc. 1950 1039
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5. The carbon-13 nuclear magnetic resonance spectra of flavonoids and related compoundsAndrew Pelter,Robert S. Ward,T. Ian Gray J. Chem. Soc. Perkin Trans. 1 1976 2475
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